Cas no 139214-72-5 (Benzoic acid, 6-bromo-2,3,4-trimethoxy-)

Benzoic acid, 6-bromo-2,3,4-trimethoxy- structure
139214-72-5 structure
Product Name:Benzoic acid, 6-bromo-2,3,4-trimethoxy-
CAS No:139214-72-5
MF:C10H11BrO5
MW:291.095342874527
CID:1263457
PubChem ID:240440
Update Time:2025-04-20

Benzoic acid, 6-bromo-2,3,4-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 6-bromo-2,3,4-trimethoxy-
    • 6-bromo-2,3,4-trimethoxybenzoic acid
    • 139214-72-5
    • SCHEMBL14141897
    • DTXSID00286600
    • NSC-46641
    • NSC46641
    • Inchi: 1S/C10H11BrO5/c1-14-6-4-5(11)7(10(12)13)9(16-3)8(6)15-2/h4H,1-3H3,(H,12,13)
    • InChI Key: ZYKHRMOHIUJAJE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1C(=O)O)OC)OC)OC

Computed Properties

  • Exact Mass: 289.97893
  • Monoisotopic Mass: 289.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 64.99

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